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Compound of Interest

Compound Name: 3-Acetoxy-4-cadinen-8-one

Cat. No.: B15596905

For Researchers, Scientists, and Drug Development Professionals

Cadinane sesquiterpenoids, a prominent class of bicyclic sesquiterpenes, are emerging as a
significant source of bioactive molecules with a wide spectrum of pharmacological activities.
Distributed across the plant and fungal kingdoms, these compounds have demonstrated
promising cytotoxic, anti-inflammatory, antimicrobial, and antiviral properties. This technical
guide provides an in-depth overview of the current research, presenting quantitative data,
detailed experimental protocols, and key signaling pathways to facilitate further investigation
and drug discovery efforts in this area.

Quantitative Biological Activity of Cadinane
Sesquiterpenoids

The following tables summarize the reported quantitative data for the biological activities of

various cadinane sesquiterpenoids.

Table 1: Cytotoxic Activity of Cadinane
Sesquiterpenoids
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. Source
Compound Cell Line(s) IC50 (uM) . Reference(s)
Organism
o Mappianthus
Mappianiodene - - o [1]
iodoides
Cadinane-type ]
) Mappianthus
sesquiterpenes - - o [1]
iodoides
(1-8)
Compounds 1b, Infected Hibiscus
HepG2, Huh? 3.5-6.8 - [2][3]
2b, 4,6, 8 tiliaceus
Albocinnamin A Antrodiella
SW480, MCF-7 19.3-33.3 )
& B albocinnamomea
Antrodiella
Albocinnamin C HL-60 12.3 )
albocinnamomea
Amorphaenes A-  Pancreatic ductal o
. Penicillium sp.
O (compounds 1, adenocarcinoma  13.1-28.6 [4]

5, 8, 13, 16)

(PDAC) cells

HZ-5

Table 2: Anti-inflammatory Activity of Cadinane
Sesquiterpenoids
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Source
Compound Assay IC50 (uM) . Reference(s)
Organism
NO production
Mappianiodene inhibition in LPS-  Equivalent to Mappianthus 1
& 7 analogues activated hydrocortisone iodoides
macrophages
NO production
Phacadinanes A inhibition in LPS-  3.88 £ 0.58 & Curcuma 5]
&B activated 2.25+£0.71 phaeocaulis
macrophages
NO production
inhibition in LPS-
Albocinnamins D ) Antrodiella
activated 26.1&19.2 ) [3]
&G albocinnamomea
RAW?264.7
macrophages
) NO production
Eremophilane o
] inhibition in LPS- o
and cadinane 21.63 - 60.70 Alpinia oxyphylla  [6]

sesquiterpenoids

activated BV-2

microglial cells

Cadinane-type TPA-induced
) ) Heterotheca
sesquiterpenoid mouse ear > 228 u glear ) ] [2][71[8]
inuloides
1 edema
Inhibition of LPS-
induced TNF-a
74.1% and
) and CCL2 o Acanthella
(+)-aristolone _ 64.1% inhibition [9]
release in RAW cavernosa

264.7

macrophages

atluM

Table 3: Antimicrobial Activity of Cadinane
Sesquiterpenoids
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Microorganism Source
Compound MIC (pg/mL) . Reference(s)
(s) Organism
Albocinnamins E ~ Staphylococcus 64 Antrodiella 3l
&F aureus albocinnamomea
(1R,4R)-4H-
1,2,3,4-
Candida Heterotheca
tetrahydro-1- o 37.5 ] ] [10]
tropicalis inuloides
hydroxycadalene
-15-oic acid
] ] ) Heterotheca
Cadalenoic acid Candida glabrata  75.0 ) ) [10]
inuloides
7-hydroxy-3,4- Helicobacter Heterotheca
_ _ 1.95 . (8]
dihydrocadalene pylori inuloides
7-hydroxy- Helicobacter Heterotheca
. 3.91 _ . [8]
cadalene pylori inuloides

Table 4: Antiviral Activity of Cadinane Sesquiterpenoids

. Source
Compound Virus EC50 (pM) . Reference(s)
Organism
Mappianiodene HIV-1 reverse Mappianthus
) 0.17-9.28 o [1][6]
& 7 analogues transcriptase iodoides

Key Signaling Pathways Modulated by Cadinane
Sesquiterpenoids

Cadinane sesquiterpenoids exert their biological effects by modulating key cellular signaling
pathways, particularly those involved in apoptosis and inflammation.

Apoptosis Induction Pathway

Certain cadinane sesquiterpenoids, such as d-cadinene, have been shown to induce apoptosis
in cancer cells through a caspase-dependent mechanism.[11][12] This involves the activation
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of initiator caspases (e.g., caspase-8 and caspase-9) which in turn activate executioner

caspases (e.g., caspase-3), leading to the cleavage of cellular substrates and ultimately, cell

death.

Apoptotic Stimulus

Pro-caspase-9

Caspase-9

Caspase-8

Caspase-Dependent Apoptosis

Caspase-3 Cleaved PARP Apoptosis

Inflammatory Stimulus

LPS IKK
L

NF-kB Signaling Pathway

o -
| transcription
I

inhibition of

Cadinane Sesquiterpenoids degradation

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Extraction

l

Crude Extract

:

Fractionation

:

Fractions

Bioactivity Screening

Active Fractions

:

Isolation & Purification

Pure Compounds

Structure Elucidation

Identified Cadinane Sesquiterpenoids

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15596905?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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